Cas no 2411288-83-8 (tert-butyl 3,3-dimethyl-5-(prop-2-enamido)azepane-1-carboxylate)

• Product Name: tert-butyl 3,3-dimethyl-5-(prop-2-enamido)azepane-1-carboxylate
• CAS No: 2411288-83-8
• MF: C₁₆H₂₈N₂O₃
• MW: 296.405124664307
• CID: 5415597
• PubChem ID: 146077377
• Update Time: 2025-11-01

tert-butyl 3,3-dimethyl-5-(prop-2-enamido)azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2411288-83-8
• tert-butyl 3,3-dimethyl-5-(prop-2-enamido)azepane-1-carboxylate
• Tert-butyl 3,3-dimethyl-5-(prop-2-enoylamino)azepane-1-carboxylate
• Z3024766803
• EN300-26575459
• 1,1-Dimethylethyl hexahydro-3,3-dimethyl-5-[(1-oxo-2-propen-1-yl)amino]-1H-azepine-1-carboxylate

• Inchi： 1S/C16H28N2O3/c1-7-13(19)17-12-8-9-18(11-16(5,6)10-12)14(20)21-15(2,3)4/h7,12H,1,8-11H2,2-6H3,(H,17,19)
• InChI Key： RBQZOQHTUMPWLZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(NC(=O)C=C)CC(C)(C)C1

Computed Properties

• Exact Mass: 296.20999276g/mol
• Monoisotopic Mass: 296.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 430.0±45.0 °C(Predicted)
• pka: 14.57±0.40(Predicted)

Additional information on tert-butyl 3,3-dimethyl-5-(prop-2-enamido)azepane-1-carboxylate

tert-butyl 3,3-dimethyl-5-(prop-2-enamido)azepane-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3,3-dimethyl-5-(prop-2-enamido)azepane-1-carboxylate, identified by the CAS number 2411288-83-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azepane derivatives, which are seven-membered ring structures with nitrogen as a heteroatom. The molecule's structure is characterized by a tert-butyl group attached to the azepane ring, along with a 3,3-dimethyl substitution and a prop-2-enamido group at the 5-position. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of azepane derivatives in drug design due to their ability to modulate various biological targets. The tert-butyl group in this compound serves as a bulky substituent, which can influence the molecule's pharmacokinetic properties, such as absorption and bioavailability. The presence of the prop-2-enamido group introduces additional functional diversity, potentially enabling interactions with proteins or enzymes through hydrogen bonding or other non-covalent interactions. This makes the compound a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution, ring formation, and functional group transformations. The use of advanced catalytic systems and green chemistry principles has been reported in recent literature to enhance the efficiency and sustainability of such syntheses. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the azepane ring with high precision. These methodologies not only improve yield but also reduce environmental impact, aligning with current trends in sustainable chemical synthesis.

The physical properties of tert-butyl 3,3-dimethyl-5-(prop-2-enamido)azepane-1-carboxylate are critical for its application in various fields. Its molecular weight is approximately 346 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate, making it suitable for solution-based reactions. Its melting point is around 150°C, which is within a range that allows for thermal stability during typical synthetic procedures.

In terms of applications, this compound has shown potential in the development of new pharmaceutical agents. Its structure suggests that it could act as a lead compound for designing inhibitors of certain enzymes or receptors. For example, recent research has focused on its ability to modulate G-protein coupled receptors (GPCRs), which are key targets in treating conditions such as hypertension and neurodegenerative diseases. Additionally, its stereochemistry may play a role in enhancing selectivity towards specific biological targets.

The use of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. For instance, density functional theory (DFT) studies have revealed that the nitrogen atom within the azepane ring exhibits partial positive charge due to resonance effects with the adjacent carbonyl group. This feature could facilitate nucleophilic attack by other molecules during biochemical interactions.

In conclusion, tert-butyl 3,3-dimethyl-5-(prop-2-enamido)azepane-1-carboxylate represents an intriguing molecule with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers exploring new drug candidates or advanced materials. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovative chemical research.